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Compound of Interest

Compound Name: 9-Fluorenone hydrazone

Cat. No.: B081633 Get Quote

An In-depth Technical Guide to 9-Fluorenone Hydrazone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and

spectroscopic properties of 9-Fluorenone hydrazone. It includes detailed experimental

protocols for its synthesis, an examination of its chemical reactivity, and its applications in

various scientific fields.

Physical and Chemical Properties
9-Fluorenone hydrazone is a yellow to orange crystalline solid.[1] It is a heterocyclic

compound utilized as a versatile building block in organic synthesis.[2] Key physical and

chemical data are summarized in the table below.
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Property Value

Molecular Formula C₁₃H₁₀N₂

Molecular Weight 194.23 g/mol [2][3]

Melting Point 148-150 °C[1][4][5]

Boiling Point 362.5 °C at 760 mmHg[1][4][5]

Density 1.23 g/cm³[1][4]

Appearance Yellow to orange crystalline solid[1][6]

Solubility
Soluble in nonpolar solvents.[1] Low water

solubility.[6]

Flash Point 173 °C[1]

Refractive Index 1.682[1]

pKa 0.29 ± 0.20 (Predicted)[1][4]

CAS Number 13629-22-6[3]

Spectroscopic Data
The structural and electronic properties of 9-Fluorenone hydrazone have been characterized

using various spectroscopic techniques.[7][8]
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Spectroscopy Data

¹H NMR

Spectra have been reported in various solvents

including CD₃CN, CDCl₃, DMSO-d₆, and

methanol-d₄.[7][8]

¹³C NMR

Spectra have been reported in various solvents

including CD₃CN, CDCl₃, DMSO-d₆, and

methanol-d₄.[7][8]

Infrared (IR)

FTIR and ATR-IR spectra are available.[3] The

NIST WebBook provides its gas-phase IR

spectrum.[9]

Mass Spectrometry (MS)
Mass spectral data is available through NIST

and PubChem.[3][9]

UV-Vis
The electronic absorption spectra have been

studied.[7][8]

Synthesis of 9-Fluorenone Hydrazone
The primary method for synthesizing 9-Fluorenone hydrazone is the condensation reaction

between 9-fluorenone and hydrazine.[2][10]

Synthesis of 9-Fluorenone Hydrazone

9-Fluorenone Hydrazine Monohydrate

9-Fluorenone Hydrazone Water
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Caption: Reaction scheme for the synthesis of 9-Fluorenone hydrazone.

Experimental Protocol
A common and effective protocol for the synthesis of 9-Fluorenone hydrazone is as follows:

[11]

Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 9-fluorenone

in ethanol.[11][12]

Heating: Heat the mixture to approximately 40 °C until a homogeneous solution is formed.

[11][13]

Addition of Hydrazine: Add an excess of hydrazine monohydrate (typically 2.8 equivalents or

more) to the solution.[11][14]

Reflux: Heat the reaction mixture to reflux (around 105 °C) and maintain this temperature for

3 to 4 hours.[12][13] The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).[12][13]

Crystallization: After the reaction is complete, cool the mixture to room temperature, followed

by further cooling in an ice bath to facilitate the precipitation of the product.[12][15]

Isolation: Collect the resulting yellow, needle-like crystals by vacuum filtration.[11][15]

Washing and Drying: Wash the collected solid with a small amount of cold ethanol and dry it

under a vacuum to yield the purified 9-Fluorenone hydrazone.[11][12]
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Caption: General workflow for the synthesis and purification of 9-Fluorenone hydrazone.
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Chemical Reactivity and Pathways
9-Fluorenone hydrazone serves as a precursor in various chemical transformations.

Wolff-Kishner Reduction
Under basic conditions at elevated temperatures, 9-Fluorenone hydrazone can undergo a

Wolff-Kishner reduction to yield fluorene.[14] This reaction is a classic method for the

deoxygenation of ketones.

Wolff-Kishner Reduction Pathway

9-Fluorenone Hydrazone Base (e.g., KOH)
High Temperature

Fluorene Nitrogen Gas (N₂)

Click to download full resolution via product page

Caption: The Wolff-Kishner reduction of 9-Fluorenone hydrazone to fluorene.

Formation of Azines
When 9-Fluorenone hydrazone reacts with another molecule of 9-fluorenone, it can form

N,N'-Bis(fluoren-9-ylidene) hydrazine, also known as fluorenone azine.[14] This is a common

side reaction if there is an insufficient excess of hydrazine during the initial synthesis.[14]

Applications
9-Fluorenone hydrazone is a valuable intermediate in several areas:
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Organic Synthesis: It is a key reactant for synthesizing a variety of organic compounds,

including those with potential biological and pharmaceutical relevance.[1]

Detection of Carbonyl Compounds: It can be used as a reagent to form stable derivatives

with carbonyl compounds, enabling their detection and quantification.[1]

Chromatography: It has applications as a modifier in chromatographic techniques to improve

the separation and identification of compounds.[1]

Materials Science: Its derivatives, such as fluorenone azine, possess unique photophysical

and electronic properties, making them suitable for applications in organic electronics and as

chemosensors.[16]

Safety Information
Hazards: 9-Fluorenone hydrazone is known to cause skin and serious eye irritation.[3] It

may also cause respiratory irritation.[6]

Handling: Standard laboratory safety precautions should be observed, including the use of

personal protective equipment such as gloves and safety glasses.[6] Work should be

conducted in a well-ventilated area.[6]

Storage: Store in a dry, cool, and well-ventilated place with containers kept tightly closed.[6]

It is incompatible with strong oxidizing agents.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemicalbook.com/price-india/9-FLUORENONE-HYDRAZONE.htm
https://www.chemicalbook.com/price-india/9-FLUORENONE-HYDRAZONE.htm
https://www.chemsrc.com/en/cas/13629-22-6_510331.html
https://www.fishersci.com/store/msds?partNumber=AC119230050&productDescription=9-FLUORENONE+HYDRAZONE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.researchgate.net/publication/311667441_Crystal_and_molecular_structure_investigations_of_9-fluorenone_hydrazone_by_X-ray_DFT_ESI-MS_FT-IR_UV-Vis_and_NMR_methods
https://www.semanticscholar.org/paper/Crystal-and-molecular-structure-investigations-of-%2B-Lasri-Eltayeb/51876c69a53024b150c1b3fbdf565011008cdc5a
https://www.semanticscholar.org/paper/Crystal-and-molecular-structure-investigations-of-%2B-Lasri-Eltayeb/51876c69a53024b150c1b3fbdf565011008cdc5a
https://webbook.nist.gov/cgi/inchi?ID=C13629226&Mask=80
https://www.chegg.com/homework-help/questions-and-answers/need-complete-reaction-mechanism-9-fluorenone-mixed-aqueous-hydrazine-ethanol-form-9-fluor-q93722794
https://www.orgsyn.org/demo.aspx?prep=v101p0061
https://www.benchchem.com/pdf/Technical_Support_Center_N_N_Bis_fluoren_9_ylidene_hydrazine_Synthesis.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_N_N_Bis_fluoren_9_ylidene_hydrazine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Fluorenone_and_Hydrazine_Reactions.pdf
https://www.youtube.com/watch?v=n2d9gv7syME
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Fluorenone_Azine.pdf
https://www.benchchem.com/product/b081633#physical-and-chemical-properties-of-9-fluorenone-hydrazone
https://www.benchchem.com/product/b081633#physical-and-chemical-properties-of-9-fluorenone-hydrazone
https://www.benchchem.com/product/b081633#physical-and-chemical-properties-of-9-fluorenone-hydrazone
https://www.benchchem.com/product/b081633#physical-and-chemical-properties-of-9-fluorenone-hydrazone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

